Cas no 266308-58-1 (1-Ethylcyclopentyl methacrylate)

• Product Name: 1-Ethylcyclopentyl methacrylate
• CAS No: 266308-58-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD23703079
• CID: 1032403
• Update Time: 2025-04-20

1-Ethylcyclopentyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 1-Ethylcyclopentyl methacrylate
• (1-ethylcyclopentyl) 2-methylprop-2-enoate
• 2-Propenoic acid,2-methyl-,1-ethylcyclopentyl ester
• Methacrylic Acid 1-Ethylcyclopentyl Ester (stabilized with MEHQ)
• 2-Propenoic acid, 2-methyl-, 1-ethylcyclopentyl ester
• 1-ETHYLCYCLOPENTYL 2-METHYLPROP-2-ENOATE
• FMEBJQQRPGHVOR-UHFFFAOYSA-N
• 2397AB
• Methacrylic acid 1-ethylcyclopentyl ester
• AX8227919

• MDL： MFCD23703079
• Inchi： 1S/C11H18O2/c1-4-11(7-5-6-8-11)13-10(12)9(2)3/h2,4-8H2,1,3H3
• InChI Key： FMEBJQQRPGHVOR-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1(CC)CCCC1

Computed Properties

• Exact Mass: 182.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.95±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.9±9.0 ºC (760 Torr),
• Flash Point: 85.1±16.1 ºC,
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.82850

1-Ethylcyclopentyl methacrylate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Storage Condition：0-10°C